Cas no 2219407-47-1 (tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate)

Tert-butyl 9-azaspiro[bicyclo[3.3.1]nonane]-3,2'-oxirane-9-carboxylate is a specialized spirocyclic epoxide derivative with a protected amine functionality. Its rigid bicyclic framework and oxirane moiety make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The tert-butoxycarbonyl (Boc) group ensures stability during synthetic manipulations while allowing selective deprotection when needed. This compound is useful in medicinal chemistry and materials science due to its ability to introduce both amine and epoxide reactivity in a controlled manner. Its stereochemical complexity also makes it suitable for asymmetric synthesis applications. The product is typically handled under inert conditions due to the oxirane's sensitivity.
tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate structure
2219407-47-1 structure
Product Name:tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate
CAS No:2219407-47-1
MF:C14H23NO3
MW:253.337324380875
CID:5164631
PubChem ID:137952129
Update Time:2025-11-02

tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 9-azaspiro[bicyclo[3.3.1]nonane-3,2''-oxirane]-9-carboxylate
    • tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate
    • Inchi: 1S/C14H23NO3/c1-13(2,3)18-12(16)15-10-5-4-6-11(15)8-14(7-10)9-17-14/h10-11H,4-9H2,1-3H3
    • InChI Key: URSUJPSNMYNVKO-UHFFFAOYSA-N
    • SMILES: C12N(C(OC(C)(C)C)=O)C(CCC1)CC1(CO1)C2

tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate Pricemore >>

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Additional information on tert-butyl 9-azaspirobicyclo3.3.1nonane-3,2'-oxirane-9-carboxylate

Comprehensive Guide to tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate (CAS No. 2219407-47-1)

tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate (CAS No. 2219407-47-1) is a specialized organic compound with a unique spirocyclic and oxirane (epoxide) structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery. The molecular framework combines a 9-azaspirobicyclo[3.3.1]nonane core with a tert-butyl carboxylate group and an oxirane ring, making it a valuable intermediate for synthesizing bioactive molecules.

The spirocyclic architecture of this compound enhances its stability and provides a rigid scaffold for further functionalization. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending in drug development. The presence of the oxirane moiety allows for ring-opening reactions, enabling the introduction of diverse substituents, a feature highly sought after in medicinal chemistry.

In recent years, the demand for tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate has surged due to its role in developing kinase inhibitors and GPCR modulators, both of which are hot topics in the pharmaceutical industry. The compound's ability to serve as a precursor for chiral auxiliaries and asymmetric catalysts also makes it relevant to synthetic chemists exploring sustainable and efficient methodologies.

From a synthetic perspective, the preparation of tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate involves multi-step organic transformations, often starting from readily available bicyclic amines. The introduction of the oxirane ring typically employs epoxidation strategies, while the tert-butyl carboxylate group is incorporated via esterification or protecting group chemistry. These synthetic routes are frequently optimized for scalability, given the compound's industrial relevance.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its applications. For instance, the spirocyclic core contributes to its lipophilicity, which can influence bioavailability in drug candidates. Researchers often explore derivatives of tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate to fine-tune these properties for specific use cases, such as CNS-targeting therapeutics or agrochemical active ingredients.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for this compound. Catalytic methods, solvent-free reactions, and bio-based starting materials are being investigated to reduce the environmental footprint of its production. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) principles in the chemical industry.

Market trends indicate that tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate is increasingly supplied by specialized fine chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and demand from research institutions. Companies are also investing in continuous flow chemistry technologies to produce such complex intermediates more efficiently.

For researchers and procurement specialists, verifying the quality of tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate is essential. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to confirm purity and structural integrity. Certificates of Analysis (CoA) from reputable suppliers provide additional assurance for end-users.

Looking ahead, the compound's applications are expected to expand further, particularly in bioconjugation and materials science. Its unique structural features make it a candidate for designing smart polymers and functionalized surfaces, areas gaining traction in nanotechnology and biomedical engineering. As synthetic methodologies advance, the accessibility and utility of tert-butyl 9-azaspirobicyclo[3.3.1]nonane-3,2'-oxirane-9-carboxylate will likely increase, solidifying its position as a key intermediate in modern chemistry.

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